Cas no 51220-40-7 (1-Propanaminium,3-carboxy-2-[(cyclobutylcarbonyl)oxy]-N,N,N-trimethyl-, inner salt, (R)- (9CI))

1-Propanaminium,3-carboxy-2-[(cyclobutylcarbonyl)oxy]-N,N,N-trimethyl-, inner salt, (R)- (9CI) structure
51220-40-7 structure
Product Name:1-Propanaminium,3-carboxy-2-[(cyclobutylcarbonyl)oxy]-N,N,N-trimethyl-, inner salt, (R)- (9CI)
CAS No:51220-40-7
MF:C12H21NO4
MW:243.29944396019
CID:371219
PubChem ID:6452372
Update Time:2025-04-19

1-Propanaminium,3-carboxy-2-[(cyclobutylcarbonyl)oxy]-N,N,N-trimethyl-, inner salt, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Propanaminium,3-carboxy-2-[(cyclobutylcarbonyl)oxy]-N,N,N-trimethyl-, inner salt, (R)- (9CI)
    • cyclobutanecarbonylcarnitine
    • DTXSID60965489
    • (3R)-3-(cyclobutanecarbonyloxy)-4-(trimethylazaniumyl)butanoate
    • 1-Propanaminium, 3-carboxy-2-((cyclobutylcarbonyl)oxy)-N,N,N-trimethyl-, inner salt, (R)-
    • CBCC
    • Cyclobutane-carbonyl-carnitine
    • 51220-40-7
    • 3-[(Cyclobutanecarbonyl)oxy]-4-(trimethylazaniumyl)butanoate
    • Inchi: 1S/C12H21NO4/c1-13(2,3)8-10(7-11(14)15)17-12(16)9-5-4-6-9/h9-10H,4-8H2,1-3H3/t10-/m1/s1
    • InChI Key: AKFOHAJXLDHIEH-SNVBAGLBSA-N
    • SMILES: O(C(C1CCC1)=O)[C@H](CC(=O)[O-])C[N+](C)(C)C

Computed Properties

  • Exact Mass: 243.14713
  • Monoisotopic Mass: 243.147058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.4
  • XLogP3: 1.4

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 66.43
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